Cas no 1522137-11-6 (3-(4-Bromo-1,3-thiazol-2-yl)propanoic acid)

• Product Name: 3-(4-Bromo-1,3-thiazol-2-yl)propanoic acid
• CAS No: 1522137-11-6
• MF: C₆H₆BrNO₂S
• MW: 236.086339473724
• CID: 6789959
• PubChem ID: 83692808
• Update Time: 2025-09-27

3-(4-Bromo-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-1,3-thiazol-2-yl)propanoic acid
• 1522137-11-6
• EN300-7057394
• 3-(4-Bromo-1,3-thiazol-2-yl)propanoic acid

• Inchi： 1S/C6H6BrNO2S/c7-4-3-11-5(8-4)1-2-6(9)10/h3H,1-2H2,(H,9,10)
• InChI Key： HRAPOCFSAJANRS-UHFFFAOYSA-N
• SMILES： BrC1=CSC(CCC(=O)O)=N1

Computed Properties

• Exact Mass: 234.93026g/mol
• Monoisotopic Mass: 234.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Additional information on 3-(4-Bromo-1,3-thiazol-2-yl)propanoic acid

3-(4-Bromo-1,3-thiazol-2-yl)propanoic acid (CAS No. 1522137-11-6): A Comprehensive Overview

3-(4-Bromo-1,3-thiazol-2-yl)propanoic acid (CAS No. 1522137-11-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3-(4-Bromo-1,3-thiazol-2-yl)propanoic acid.

Chemical Structure and Properties:

3-(4-Bromo-1,3-thiazol-2-yl)propanoic acid is a brominated thiazole derivative with the molecular formula C₈H₈BrNO₂S. The compound features a thiazole ring, a bromine atom, and a carboxylic acid group, which collectively contribute to its unique chemical and biological properties. The presence of the bromine atom imparts significant reactivity and selectivity to the molecule, making it an attractive candidate for various chemical transformations and biological studies.

The physical properties of 3-(4-Bromo-1,3-thiazol-2-yl)propanoic acid include a melting point of approximately 95°C and a molecular weight of 260.09 g/mol. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings.

Synthesis Methods:

The synthesis of 3-(4-Bromo-1,3-thiazol-2-yl)propanoic acid has been extensively studied and optimized to achieve high yields and purity. One common synthetic route involves the reaction of 4-bromothiazole with an appropriate propanoyl chloride or propanoyl bromide in the presence of a base such as triethylamine or potassium carbonate. The resulting intermediate is then hydrolyzed to yield the desired carboxylic acid product.

An alternative method involves the condensation of 4-bromothiazole with malonic acid in the presence of an acid catalyst such as p-toluenesulfonic acid (PTSA). This approach has been reported to provide good yields and is suitable for large-scale production.

Biological Activities:

3-(4-Bromo-1,3-thiazol-2-yl)propanoic acid has demonstrated a range of biological activities that make it a valuable compound for pharmaceutical research. One of its most notable properties is its ability to modulate enzyme activity. Studies have shown that this compound can inhibit specific enzymes involved in metabolic pathways, making it a potential lead for the development of drugs targeting metabolic disorders.

In addition to its enzymatic effects, 3-(4-Bromo-1,3-thiazol-2-yl)propanoic acid has been investigated for its anti-inflammatory properties. Research has indicated that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications:

The potential clinical applications of 3-(4-Bromo-1,3-thiazol-2-yl)propanoic acid are diverse and promising. In preclinical studies, this compound has shown efficacy in reducing oxidative stress and improving cellular function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier makes it particularly suitable for central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-Bromo-1,3-thiazol-2-yl)propanoic acid-based therapies in various conditions. Early results have been encouraging, with several studies reporting significant improvements in patient outcomes without major adverse effects.

Recent Research Advancements:

The field of medicinal chemistry continues to advance rapidly, and recent research on 3-(4-Bromo-1,3-thiazol-2-yl)propanoic acid has yielded several important findings. One notable study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of this compound by synthesizing a series of analogs with varying substituents on the thiazole ring. The results revealed that specific modifications could enhance the compound's potency and selectivity for target enzymes.

Another study published in Bioorganic & Medicinal Chemistry Letters investigated the pharmacokinetic properties of 3-(4-Bromo-1,3-thiazol-2-yl)propanoic acid. The researchers found that the compound exhibited favorable absorption, distribution, metabolism, excretion (ADME) profiles, which are crucial for its potential use as an oral therapeutic agent.

FUTURE DIRECTIONS:

The future research on 3-(4-Bromo-1,3-thiazol-2-yl)propanoic acid is likely to focus on optimizing its chemical structure to improve its therapeutic index and reduce potential side effects. Additionally, efforts will be directed towards identifying new biological targets and expanding its application areas beyond metabolic disorders and inflammation.

In conclusion, 3-(4-Bromo-1,3-thiazol-2-yl)propanoic acid (CAS No. 1522137-11-6) is a promising compound with diverse biological activities and potential clinical applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.